Cas no 1269152-62-6 (1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine)

• Product Name: 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine
• CAS No: 1269152-62-6
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 4584957
• Update Time: 2025-10-24

1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-5-amine, 1-methyl-3-(1-methylethyl)-

• Inchi： 1S/C6H12N4/c1-4(2)5-8-6(7)10(3)9-5/h4H,1-3H3,(H2,7,8,9)
• InChI Key： VCTVUJOTOJYMIS-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC(C(C)C)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 108-110 °C
• Boiling Point: 302.1±25.0 °C at 760 mmHg
• Flash Point: 136.5±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine

Introduction to 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine (CAS No. 1269152-62-6)

The compound 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine, identified by its CAS number 1269152-62-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule features a triazole core linked to an amine group and an isopropyl substituent, which together contribute to its distinctive reactivity and biological profile.

Recent studies have highlighted the importance of triazole derivatives in drug development, particularly for their ability to modulate enzyme activity and interact with biological targets. The presence of the methyl and isopropyl groups in 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine enhances its solubility and bioavailability, making it a promising candidate for further exploration. Researchers have been particularly interested in its potential as a precursor for more complex pharmacophores, which could lead to novel therapeutic agents.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine have been refined through advanced catalytic methods. The compound’s stability under various conditions has been a focus of investigation, with studies demonstrating its resilience in both aqueous and organic environments. This stability is crucial for pharmaceutical applications, where consistency in molecular integrity is paramount.

The biological activity of 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine has been explored in several preclinical models. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that can modulate immune responses without excessive side effects. The compound’s ability to interact with biological targets at the molecular level makes it a valuable tool for studying disease mechanisms and potential therapeutic interventions.

From a synthetic chemistry perspective, the preparation of 1-methyl-3-(propan-2-yl)-1H-1,2,4-triazol-5-amine involves multi-step reactions that showcase the versatility of modern organic synthesis techniques. The use of transition metal catalysts has enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields. These advancements not only streamline the synthesis process but also make the compound more accessible for further research.

The pharmacokinetic properties of 1-methyl-3-(propan-2-y)-1H-l,2,4-triazol-l 5-am ine (CAS No. 1269152 62 6) are another area of active investigation. Studies have begun to examine its absorption distribution metabolism and excretion (ADME) profiles in animal models. Preliminary data indicate that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for systemic delivery. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and ensuring therapeutic efficacy.

Future research directions for l methyl 3 (propa n 2 yl) l H l , 24 tri azol 5 am ine include exploring its role in drug discovery programs targeting neurological disorders. The triazole scaffold is known to interact with receptors and ion channels involved in brain function, making it an attractive scaffold for neuroactive compounds. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify derivatives with enhanced potency and selectivity.

The environmental impact of synthesizing and handling l methyl 3 (propa n 24 tri azol 5 am ine (CAS No. 12691526)) has also been considered. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. These sustainable practices are increasingly important as the pharmaceutical industry seeks to balance innovation with environmental responsibility.

In conclusion,l methyl 3 (propa n24 tri azol 5 am ine (CAS No.) represents a compelling subject of study due to its structural complexity bioactivity and synthetic accessibility。 As research continues to uncover new applications for this compound,its significance in medicinal chemistry is likely to grow。 The combination of cutting-edge synthetic methods and rigorous biological evaluation ensures that this molecule will remain at the forefront of pharmaceutical innovation.